molecular formula C23H17N5O3S B4046522 1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]pyrrolidine-2,5-dione

1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]pyrrolidine-2,5-dione

Cat. No.: B4046522
M. Wt: 443.5 g/mol
InChI Key: YLJPENAOLAPXTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C23H17N5O3S and its molecular weight is 443.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]-2,5-pyrrolidinedione is 443.10521059 g/mol and the complexity rating of the compound is 662. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Functionalization of Polymers

Research has demonstrated the use of various phenyl and pyridine derivatives in the functionalization of polymers. For instance, a study by R. David and J. Kornfield (2008) explored how carbazole, dinitrobenzoate, phenol, pyridine, and 4-cyano-4‘-alkoxybiphenyl side groups could be grafted onto polybutadiene to yield functional polymers. This study exemplifies the wide range of applications in polymer chemistry.

Electroactive Phenol Based Polymers

The synthesis of electroactive phenol-based polymers, such as 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)phenol, has been a topic of interest in scientific research. A study by I. Kaya and A. Aydın (2012) delved into this area, highlighting the potential of these materials in various applications, including electronics.

Conducting Polymers and Electrochromic Properties

The development of conducting polymers with specific properties, such as electrochromic characteristics, is another key area of application. For instance, Bahar Bingöl et al. (2005) synthesized and characterized thiophen-3-yl acetic acid 4-pyrrol-1-yl phenyl ester and its conducting polymers, investigating their electrochromic properties.

Synthesis of Derivatives for Diverse Applications

The synthesis of various derivatives, such as 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives, has been explored for multiple applications. A study by A. Fadda et al. (2013) presented the synthesis of these compounds, providing insight into their potential uses in various fields.

Star-Shaped Pyrrole and Thiophene Functionalized Monomers

The synthesis of star-shaped thiophene and pyrrole functionalized monomers and their corresponding copolymers has been a subject of interest in the field of material science. A paper by M. Ak and L. Toppare (2009) provides insights into this area, highlighting the optoelectrochemical properties of these materials.

Tetrazolato-Bridged Rhenium Complexes

The study of tetrazolato-bridged rhenium complexes and their photophysical and electrochemical properties has been another area of research. For example, Phillip J. Wright et al. (2012) explored the synthesis and characterization of these complexes, which could have implications in various technological applications.

Antimicrobial and Anticancer Applications

Compounds such as 1,3,4-oxadiazolyl tetrahydropyridines have been synthesized and studied for their potential antimicrobial and anticancer properties. Research by K. Redda and Madhavi Gangapuram (2007) delves into this, showing the wide-ranging potential of these compounds in the medical field.

Pyridine-Containing Polyimides

The synthesis of pyridine-containing polyimides and their potential applications in various fields, including materials science and engineering, has been researched extensively. A study by Shanyin Yan et al. (2011) provides valuable insights into the properties and potential applications of these materials.

Properties

IUPAC Name

1-(4-phenoxyphenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17N5O3S/c29-21-15-20(32-23-24-25-26-28(23)17-7-3-1-4-8-17)22(30)27(21)16-11-13-19(14-12-16)31-18-9-5-2-6-10-18/h1-14,20H,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YLJPENAOLAPXTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC3=CC=CC=C3)SC4=NN=NN4C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

443.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.